Cas no 1782887-28-8 (2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid)

• Product Name: 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid
• CAS No: 1782887-28-8
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5765777
• PubChem ID: 84680833
• Update Time: 2025-10-31

2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1870606
• 1782887-28-8
• 2-(aminomethyl)-3,3-difluoro-3-phenylpropanoic acid
• 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid

• Inchi： 1S/C10H11F2NO2/c11-10(12,8(6-13)9(14)15)7-4-2-1-3-5-7/h1-5,8H,6,13H2,(H,14,15)
• InChI Key： ZITCMRUTALUFAL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C(=O)O)CN)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid

Professional Introduction to 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic Acid (CAS No. 1782887-28-8)

2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid, with the CAS number 1782887-28-8, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural features, has opened new avenues in drug discovery and molecular pharmacology. Its molecular structure incorporates a combination of functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules.

The compound’s structure consists of a phenyl ring substituted with difluoro and aminomethyl groups, which contribute to its distinct chemical properties. The presence of the aminomethyl group (-CH₂NH₂) enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules. Additionally, the difluoro substitution on the propanoic acid moiety imparts unique electronic and steric properties, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of fluorine atoms into drug candidates often leads to improved pharmacokinetic profiles, which is a critical factor in the development of new therapeutics. 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid exemplifies this trend, as its difluoro substituents may contribute to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes.

One of the most promising applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, protein turnover, and cellular regulation. Many therapeutic agents target these enzymes to treat diseases such as cancer, inflammation, and infectious disorders. The unique structural features of 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid make it an attractive scaffold for designing novel protease inhibitors.

Recent studies have demonstrated its potential as a precursor in the synthesis of inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue degradation and remodelling. MMPs have been implicated in various pathological conditions, including arthritis, cancer metastasis, and cardiovascular diseases. By leveraging the reactivity of the aminomethyl group and the steric influence of the phenyl ring, researchers have developed derivatives of this compound that exhibit potent inhibitory activity against specific MMPs.

The difluoro substitution on the propanoic acid moiety also plays a critical role in modulating the binding affinity of these derivatives to their target enzymes. Fluorine atoms can enhance binding interactions through various mechanisms, including increased lipophilicity and improved hydrogen bonding capabilities. This has led to the development of highly selective inhibitors with improved pharmacological properties.

In addition to its protease inhibition applications, 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid has shown promise in other areas of biomedical research. For instance, its structural motif has been explored as a component in peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with improved stability and bioavailability. The combination of an amine group and a carboxylic acid group provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of these peptidomimetics for specific therapeutic applications.

The compound’s potential as an intermediate in medicinal chemistry has also been recognized in the development of kinase inhibitors. Kinases are enzymes that play essential roles in cell signalling pathways and are frequently dysregulated in cancer cells. Inhibiting these enzymes can lead to significant therapeutic benefits by disrupting abnormal signalling cascades. Derivatives of 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid have been synthesized as kinase inhibitors due to their ability to interact with key residues in the active site of these enzymes.

The use of computational methods has further enhanced the exploration of this compound’s potential applications. Molecular modelling techniques have been employed to predict how different derivatives might interact with biological targets at the atomic level. These studies have provided valuable insights into optimizing the structure-activity relationships (SAR) of potential drug candidates derived from this scaffold.

The synthesis of 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid itself represents an interesting challenge from a synthetic chemistry perspective. The introduction of multiple functional groups while maintaining regioselectivity requires careful planning and execution. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further research and development.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The unique properties imparted by fluorine atoms continue to drive innovation in medicinal chemistry. As such, compounds like 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid, which incorporate these elements strategically within their structures, are poised to play significant roles in future therapeutic developments.

In conclusion, 2-(Aminomethyl)-3,3-difluoro-3-phenylpropanoic acid (CAS No. 1782887-28-8) is a multifaceted compound with diverse applications in chemical biology and pharmaceutical research. Its structural features make it an excellent scaffold for developing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities derived from this compound and related derivatives, its significance is likely to grow even further.